Cas no 1805068-41-0 (4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile
• CAS No: 1805068-41-0
• MF: C₉H₇F₂N₃O₃
• MW: 243.166988611221
• CID: 4897084
• Update Time: 2025-07-18

4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile

• Inchi： 1S/C9H7F2N3O3/c1-17-8-5(2-3-12)13-4-6(14(15)16)7(8)9(10)11/h4,9H,2H2,1H3
• InChI Key： CYBNHZNHZHYMCP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC#N)C=1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1
• Topological Polar Surface Area: 91.7

Additional information on 4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile

4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile (CAS No. 1805068-41-0): A Comprehensive Overview

4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile (CAS No. 1805068-41-0) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile is composed of a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a nitro group, along with an acetonitrile moiety. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile in the development of novel drugs. One notable application is its use as an intermediate in the synthesis of antiviral agents. The difluoromethyl group, in particular, has been shown to enhance the antiviral activity of certain compounds by improving their metabolic stability and bioavailability.

In addition to its antiviral properties, 4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile has also demonstrated potential as a lead compound for the development of anti-inflammatory drugs. The nitro group on the pyridine ring is known to exhibit strong electron-withdrawing properties, which can modulate the activity of various enzymes involved in inflammatory pathways. This makes it a valuable starting point for designing more potent and selective anti-inflammatory agents.

The methoxy group and acetonitrile moiety further contribute to the compound's versatility. The methoxy group can enhance solubility and improve pharmacokinetic properties, while the acetonitrile moiety can serve as a versatile functional handle for further chemical modifications. These features collectively make 4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile an ideal candidate for drug discovery and development.

Experimental data from recent studies have shown that 4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile exhibits excellent stability under various conditions, including thermal and chemical stress. This stability is crucial for ensuring consistent performance during large-scale synthesis and formulation processes. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic concentrations, suggesting a favorable safety profile.

The synthesis of 4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile involves a series of well-established chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and cyanation steps. These reactions are highly reproducible and can be scaled up efficiently, making the compound readily available for further research and development.

In conclusion, 4-(Difluoromethyl)-3-methoxy-5-nitropyridine-2-acetonitrile (CAS No. 1805068-41-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative solutions in drug discovery and healthcare.